1-Hexadecanoyl-sn-glycero-3-phosphocholine

• CAS No.: 9008-30-4
• Product Name: 1-Hexadecanoyl-sn-glycero-3-phosphocholine
• Molecular Formula: C24H50NO7P
• Molecular Weight: 299.26 g/mol
• IUPAC Name: [(2R)-3-acetyloxy-2-hydroxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C10H22NO7P/c1-9(12)16-7-10(13)8-18-19(14,15)17-6-5-11(2,3)4/h10,13H,5-8H2,1-4H3/t10-/m1/s1
• Standard InChIKey: ASWBNKHCZGQVJV-HSZRJFAPSA-N
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O
• SMILES: CC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O
• Appearance: Unit:50 mgSolvent:nonePurity:98+%Physical solid
• Physical Description: Solid
• Description: 1-hexadecanoyl-sn-glycero-3-phosphocholine is a lysophosphatidylcholine 16:0 in which a hexadecanoyl (palmitoyl) group is attached to the glycero moiety at position 1. It has a role as a mouse metabolite. It is a lysophosphatidylcholine 16:0 and a 1-O-acyl-sn-glycero-3-phosphocholine.; PC(16:0/0:0), also known as 16:0 lyso-PC or 1-palmitoyl-GPC, belongs to the class of organic compounds known as 1-acyl-sn-glycero-3-phosphocholines. These are glycerophosphocholines in which the glycerol is esterified with a fatty acid at O-1 position, and linked at position 3 to a phosphocholine. Thus, PC(16:0/0:0) is considered to be a glycerophosphocholine lipid molecule. PC(16:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. PC(16:0/0:0) has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, PC(16:0/0:0) is primarily located in the membrane (predicted from logP) and intracellular membrane. PC(16:0/0:0) exists in all eukaryotes, ranging from yeast to humans. In humans, PC(16:0/0:0) is involved in phospholipid biosynthesis pathway.
• Synonyms: 1-palmitoyl-2-lysophosphatidylcholine; 1-Pam-2-lysoPtdCho
• Reference: 1. M. Billah and J. Anthes “The regulation and cellular functions of phosphatidylcholine hydrolysis” Biochemistry Journal, Vol. 269 pp. 281-291, 19902. R. Woodruff and R. Franklin “Demyelination and remyelination of the caudal cerebellar peduncle of adult rats following stereotaxic injections oflysolecithin, ethidium bromide, and complement/anti-galactocerebroside: A comparative study” Glia, vol. 25 pp. 216-228, 19993. P. Henry et al. “Impairment of endothelium-dependent arterial relaxation by lysolecithin in modified low-density lipoproteins” Nature, vol. 344 pp. 160-162, 19904.E. Omerovic et al. “Pro-Arrhythmic Effects of Lysolecithin on Isolated Cardiomyocytes” Circulation, 2008;118:S_922
• PubChem Compound: 5311264
• Last Modified: Nov 11 2021